Cas no 2171825-62-8 (tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2171825-62-8
• MF: C₁₅H₂₆ClNO₄S
• MW: 351.889242649078
• CID: 6238601
• PubChem ID: 165533421
• Update Time: 2025-08-05

tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• 2171825-62-8
• tert-butyl 8-[(chlorosulfonyl)methyl]-7-azaspiro[4.5]decane-7-carboxylate
• EN300-1577751

• Inchi： 1S/C15H26ClNO4S/c1-14(2,3)21-13(18)17-11-15(7-4-5-8-15)9-6-12(17)10-22(16,19)20/h12H,4-11H2,1-3H3
• InChI Key： YZJFKKOKPWVGAI-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC2(CN1C(=O)OC(C)(C)C)CCCC2)(=O)=O

Computed Properties

• Exact Mass: 351.1271072g/mol
• Monoisotopic Mass: 351.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate

Comprehensive Overview of tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2171825-62-8)

The compound tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2171825-62-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the chlorosulfonyl and tert-butyl carboxylate moieties, make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds like tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound's azaspiro[4.5]decane core is a privileged scaffold often found in bioactive molecules targeting G-protein-coupled receptors (GPCRs) and kinases. This structural feature, combined with the reactive chlorosulfonyl group, allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS).

From a synthetic chemistry perspective, the tert-butyl ester group in tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate provides stability under various reaction conditions, making it an ideal precursor for peptide coupling reactions and protecting group strategies. The chlorosulfonyl moiety is particularly noteworthy, as it can be converted into sulfonamides, sulfonyl fluorides, or other sulfonyl-based functionalities, which are prevalent in drug-like molecules and covalent inhibitors.

The compound's relevance extends to the growing field of proteolysis-targeting chimeras (PROTACs) and degrader technologies, where bifunctional molecules are designed to target specific proteins for degradation. The spirocyclic backbone of tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate can serve as a rigid linker or a functional handle in such applications, aligning with the industry's shift toward targeted protein degradation as a therapeutic strategy.

Another area of interest is the compound's potential in bioconjugation and chemical biology. The chlorosulfonyl group can react with nucleophiles like amines or thiols, enabling the attachment of fluorescent tags, affinity labels, or other probes. This property is invaluable for studying protein-protein interactions or developing diagnostic tools.

In summary, tert-butyl 8-(chlorosulfonyl)methyl-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2171825-62-8) is a multifaceted compound with broad applicability in modern drug discovery and chemical biology. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and research tools. As the scientific community continues to explore spirocyclic architectures and sulfonyl-based chemistry, this compound is poised to remain a focal point of innovation.